2-(4-ethoxyphenyl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
• InChI: InChI=1S/C21H21N3O2S/c1-2-26-17-10-8-15(9-11-17)12-20(25)22-21-18-13-27-14-19(18)23-24(21)16-6-4-3-5-7-16/h3-11H,2,12-14H2,1H3,(H,22,25)
• InChI Key: DFFGETSIYIIPMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-(4-ethoxyphenyl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of thieno[3,4-c]pyrazole, which is a heterocyclic compound that has been extensively studied for its biological activities.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research has led to the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, as determined by various in vitro assays. The study highlights the effect of hydrogen bonding on the self-assembly process of these complexes, demonstrating the potential for developing new antioxidant agents (Chkirate et al., 2019).

Chemoselective Acetylation in Drug Synthesis

Another study focused on the chemoselective acetylation of 2-aminophenol using immobilized lipase, exploring process optimization, mechanism, and kinetics. This research contributes to the field of drug synthesis, specifically in creating intermediates for antimalarial drugs, by identifying efficient methods for the acetylation process (Magadum & Yadav, 2018).

Inhibition of Fatty Acid Synthesis by Chloroacetamides

The study on the inhibition of fatty acid synthesis in the green alga Scenedesmus Acutus by chloroacetamides explores the biochemical effects of these compounds on photosynthetic organisms. This research may have implications for understanding the mode of action of herbicides and their environmental impact (Weisshaar & Böger, 1989).

Antimicrobial Activities of Thiazole Derivatives

A study on the synthesis and antimicrobial activities of novel thiazole derivatives incorporating a pyrazole moiety demonstrates significant antibacterial and antifungal properties. This research contributes to the development of new antimicrobial agents, highlighting the potential for thiazole derivatives in treating infections (Saravanan et al., 2010).

Evaluation of Flavoring Substances

The scientific opinion on the safety of using certain pyrazole-acetamide derivatives as flavoring substances in food demonstrates no safety concerns at estimated levels of dietary exposure. This research is essential for food safety and regulatory purposes, ensuring the safe use of these compounds in the food industry (Younes et al., 2018).